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Compound of Interest

Compound Name: Satratoxin G

Cat. No.: B1681481

For Researchers, Scientists, and Drug Development Professionals

Introduction

Satratoxin G is a potent macrocyclic trichothecene mycotoxin produced by the fungus
Stachybotrys chartarum, commonly known as "black mold." Exposure to Satratoxin G has
been associated with a range of adverse health effects, making its sensitive and accurate
detection crucial in environmental and toxicological studies. This application note provides a
detailed protocol for the quantitative analysis of Satratoxin G in various matrices using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method offers high
selectivity and sensitivity, enabling precise quantification at low levels.

Principle

The method involves the extraction of Satratoxin G from the sample matrix, followed by
chromatographic separation using liquid chromatography and subsequent detection and
quantification by tandem mass spectrometry. The high specificity of MS/MS is achieved through
Multiple Reaction Monitoring (MRM), where a specific precursor ion of Satratoxin G is selected
and fragmented to produce characteristic product ions.

Experimental Protocols
Sample Preparation
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The choice of sample preparation method depends on the matrix. Below are protocols for
common sample types.

a) Solid Materials (e.g., Building Materials, Agricultural Commodities)

e Homogenization: Grind a representative portion of the sample to a fine powder.

» Extraction:
o Weigh 5 grams of the homogenized sample into a 50 mL polypropylene centrifuge tube.
o Add 20 mL of an extraction solvent, such as acetonitrile/water (80:20, v/v) or methanol.
o Vortex or shake vigorously for 30 minutes.

o Centrifugation: Centrifuge the mixture at 4000 x g for 15 minutes.

o Filtration: Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for
LC-MS/MS analysis. For complex matrices, a cleanup step using solid-phase extraction
(SPE) may be necessary to reduce matrix effects.

b) Air Samples
o Collection: Draw a known volume of air through a suitable filter (e.g., glass fiber or PTFE).
o Extraction:

o Extract the filter with an appropriate solvent like methanol.

o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a known volume of the initial mobile phase.

o Filtration: Filter the reconstituted sample through a 0.22 pum syringe filter into an autosampler
vial.

Liquid Chromatography (LC) Conditions
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Parameter

Setting

Column

C18 reverse-phase column (e.g., 100 x 2.1 mm,
2.6 pum)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Methanol with 0.1% formic acid and 5 mM

ammonium formate

Start with 10% B, ramp to 95% B over 10

Gradient minutes, hold for 2 minutes, return to initial
conditions and equilibrate for 3 minutes.

Flow Rate 0.3 mL/min

Injection Volume 5puL

Column Temperature 40 °C

E MSIMS) Condit

Parameter

Setting

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 4000 V
Source Temperature 120 °C
Desolvation Temperature 350 °C
Desolvation Gas Flow 800 L/hr
Collision Gas Argon

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative parameters for Satratoxin G analysis

obtained from various studies.
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Parameter Value Matrix Reference
Precursor lon (m/z) 528.2 ([M+H]") - [1]
545.2 ([M+NHa]*) - [2]
Product lons (m/z) 231.1, 259.1, 423.2 - [2]
310, 281 - [1]
Limit of Detection 0.2 pg (injected o
(LOD) amount)
Airborne
Concentration 0.25 ng/m3 Indoor Air [2]
Detected

Visualizations

Experimental Workflow for Satratoxin G Analysis
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Figure 1: Experimental Workflow for Satratoxin G Analysis

Click to download full resolution via product page

Caption: Workflow of Satratoxin G analysis.
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Logical Relationship of Analytical Steps
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Figure 2: Logical Steps in LC-MS/MS Method
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Caption: Key logical stages of the LC-MS/MS analysis.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of
Satratoxin G by LC-MS/MS. The described methodology is sensitive, selective, and applicable
to various sample matrices. Adherence to these protocols will enable researchers to obtain
accurate and reproducible results for the quantification of this important mycotoxin. Proper
validation of the method in the specific matrix of interest is recommended to ensure data
quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681481#lc-ms-ms-protocol-for-satratoxin-g-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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